Cas no 1416351-94-4 (1H-Pyrazole-4-carbonitrile hydrochloride)

• Product Name: 1H-Pyrazole-4-carbonitrile hydrochloride
• CAS No: 1416351-94-4
• MF: C₄H₄ClN₃
• MW: 129.547658920288
• MDL: MFCD22375689
• CID: 4597596
• PubChem ID: 66563718
• Update Time: 2024-11-04

1H-Pyrazole-4-carbonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile, hydrochloride (1:1)
• 1H-Pyrazole-4-carbonitrile hydrochloride
• 1H-PYRAZOLE-4-CARBONITRILE HCL
• 1H-Pyrazole-4-carbonitrile, hydrochloride (1
• 1416351-94-4
• JXSZCZJXJVUJEE-UHFFFAOYSA-N
• AKOS027391109
• 1H-Pyrazole-4-carbonitrilehydrochloride
• DS-18704
• CS-0375900
• O10410
• SCHEMBL2450441
• 1H-pyrazole-4-carbonitrile;hydrochloride
• EN300-203268

• MDL： MFCD22375689
• Inchi： 1S/C4H3N3.ClH/c5-1-4-2-6-7-3-4;/h2-3H,(H,6,7);1H
• InChI Key： JXSZCZJXJVUJEE-UHFFFAOYSA-N
• SMILES： C(C1=CNN=C1)#N.Cl

Computed Properties

• Exact Mass: 129.0093748g/mol
• Monoisotopic Mass: 129.0093748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.5Ų